Cas no 261896-34-8 (rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid)
rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rel-(3R,4R)-4-Methyl-3-pyrrolidinecarboxylic acid
- rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid
-
- MDL: MFCD29912979
- Inchi: 1S/C6H11NO2/c1-4-2-7-3-5(4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m0/s1
- InChI Key: FLYSYPZJEXSTBV-WHFBIAKZSA-N
- SMILES: N1C[C@H](C)[C@@H](C(O)=O)C1
Computed Properties
- Exact Mass: 129.078978594g/mol
- Monoisotopic Mass: 129.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 49.3Ų
rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-261998-0.05g |
rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid |
261896-34-8 | 95% | 0.05g |
$175.0 | 2024-06-18 | |
| Enamine | EN300-261998-0.1g |
rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid |
261896-34-8 | 95% | 0.1g |
$262.0 | 2024-06-18 | |
| Enamine | EN300-261998-0.25g |
rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid |
261896-34-8 | 95% | 0.25g |
$374.0 | 2024-06-18 | |
| Enamine | EN300-261998-0.5g |
rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid |
261896-34-8 | 95% | 0.5g |
$591.0 | 2024-06-18 | |
| Enamine | EN300-261998-1.0g |
rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid |
261896-34-8 | 95% | 1.0g |
$757.0 | 2024-06-18 | |
| Enamine | EN300-261998-2.5g |
rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid |
261896-34-8 | 95% | 2.5g |
$1483.0 | 2024-06-18 | |
| Enamine | EN300-261998-5.0g |
rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid |
261896-34-8 | 95% | 5.0g |
$2193.0 | 2024-06-18 | |
| Enamine | EN300-261998-10.0g |
rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid |
261896-34-8 | 95% | 10.0g |
$3254.0 | 2024-06-18 | |
| AstaTech | AT17205-0.25/G |
TRANS-4-METHYLPYRROLIDINE-3-CARBOXYLIC ACID |
261896-34-8 | 95% | 0.25g |
$485 | 2023-09-19 | |
| AstaTech | AT17205-1/G |
TRANS-4-METHYLPYRROLIDINE-3-CARBOXYLIC ACID |
261896-34-8 | 95% | 1g |
$975 | 2023-09-19 |
rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid Related Literature
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
Additional information on rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid
Comprehensive Guide to rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid (CAS No. 261896-34-8): Properties, Applications, and Market Insights
rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid (CAS No. 261896-34-8) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique stereochemistry and functional groups, serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its applications, particularly in drug discovery and asymmetric synthesis. In this article, we delve into the properties, uses, and market trends of this compound, while addressing common queries such as "rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid synthesis" and "CAS 261896-34-8 applications."
The molecular structure of rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid features a pyrrolidine ring substituted with a methyl group at the 4-position and a carboxylic acid at the 3-position. Its stereochemistry, denoted by the (3R,4R) configuration, plays a crucial role in its reactivity and interactions with biological targets. This compound is often explored for its potential in designing enzyme inhibitors, receptor modulators, and other pharmacologically active agents. Recent studies have highlighted its utility in the development of treatments for neurological disorders, making it a hot topic in "medicinal chemistry trends 2023."
One of the most frequently searched questions about this compound is, "How to synthesize rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid?" The synthesis typically involves asymmetric hydrogenation or enzymatic resolution techniques to achieve the desired stereochemistry. Advanced methods, such as chiral auxiliary-assisted synthesis, have also been reported, aligning with the growing demand for "sustainable chiral synthesis" in the pharmaceutical industry. These approaches not only improve yield but also reduce environmental impact, addressing the industry's shift toward "green chemistry principles."
In terms of applications, rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid is widely used as a building block in peptide mimetics and small-molecule drugs. Its ability to mimic natural amino acids makes it invaluable in the design of protease inhibitors and GPCR-targeting compounds. Additionally, its chiral nature allows for the creation of enantiomerically pure drugs, a key focus area in "drug development innovations." The compound's versatility has also led to its use in agrochemicals and specialty chemicals, further expanding its market potential.
The market for rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid is expected to grow steadily, driven by increasing R&D investments in pharmaceuticals and biotechnology. Analysts attribute this trend to the rising demand for "high-purity chiral intermediates" and the expansion of personalized medicine. Suppliers and manufacturers are capitalizing on this demand by offering customized synthesis services and scalable production solutions. For those searching for "CAS 261896-34-8 suppliers," it is essential to evaluate vendors based on purity, scalability, and regulatory compliance.
Safety and handling of rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid are also common concerns among researchers. While the compound is not classified as hazardous, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Regulatory guidelines, including those from the FDA and EMA, emphasize the importance of "safe chemical handling" in research and industrial settings.
In conclusion, rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid (CAS No. 261896-34-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and beyond. Its unique stereochemistry and functional groups make it a sought-after intermediate in modern synthetic chemistry. By addressing key queries like "rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid uses" and "CAS 261896-34-8 price trends," this article aims to provide a comprehensive resource for researchers, industry professionals, and enthusiasts alike.
261896-34-8 (rac-(3R,4R)-4-methylpyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)